Cas no 384380-52-3 (Abacavir Carboxylate)
Abacavir Carboxylate structure
Product Name:Abacavir Carboxylate
CAS No:384380-52-3
MF:C14H16N6O2
MW:300.315841674805
CID:923493
PubChem ID:56927907
Update Time:2025-04-19
Abacavir Carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Abacavir Carboxylate
- (1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-ene-1-carboxylic acid
- J-700138
- Q27133110
- (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-carboxylic Acid
- carboxy-abacavir
- UNII-FO2D75G53I
- abacavir 5'-carboxylate
- (1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enecarboxylic acid
- 2-Cyclopentene-1-carboxylic acid, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, (1S,4R)-; (1S,4R)-4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-carboxylic acid; 2269W; Abacavir Carboxylate
- SCHEMBL23587663
- AKOS030242037
- 5'-oxoabacavir
- abacavir carboxylic acid
- FO2D75G53I
- 384380-52-3
- (1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]cyclopent-2-ene-1-carboxylic acid
- DTXSID40718879
- abacavir 5'-carboxylic acid
- 2269W93
- 2-Cyclopentene-1-carboxylic acid, 4-(2-amino-6-(cyclopropylamino)-9H-purin-9-yl)-, (1S,4R)-
- CHEBI:64192
-
- Inchi: 1S/C14H16N6O2/c15-14-18-11(17-8-2-3-8)10-12(19-14)20(6-16-10)9-4-1-7(5-9)13(21)22/h1,4,6-9H,2-3,5H2,(H,21,22)(H3,15,17,18,19)/t7-,9+/m1/s1
- InChI Key: OCSMNHMMTKMVCP-APPZFPTMSA-N
- SMILES: OC([C@@H]1C=C[C@@H](C1)N1C=NC2C1=NC(N)=NC=2NC1CC1)=O
Computed Properties
- Exact Mass: 300.13347377g/mol
- Monoisotopic Mass: 300.13347377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Melting Point: 208-210°C (dec.)
Abacavir Carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A105005-1mg |
Abacavir Carboxylate |
384380-52-3 | 1mg |
$ 374.00 | 2023-09-09 | ||
| TRC | A105005-2mg |
Abacavir Carboxylate |
384380-52-3 | 2mg |
$ 736.00 | 2023-04-19 | ||
| TRC | A105005-5mg |
Abacavir Carboxylate |
384380-52-3 | 5mg |
$ 1298.00 | 2023-04-19 | ||
| TRC | A105005-10mg |
Abacavir Carboxylate |
384380-52-3 | 10mg |
$ 2247.00 | 2023-09-09 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci69576-1mg |
Abacavir Carboxylate |
384380-52-3 | 98% | 1mg |
¥4068.00 | 2022-04-26 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-210732-1 mg |
Abacavir Carboxylate, |
384380-52-3 | 98% | 1mg |
¥2,858.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-210732-1mg |
Abacavir Carboxylate, |
384380-52-3 | 98% | 1mg |
¥2858.00 | 2023-09-05 | |
| 1PlusChem | 1P007AAB-1mg |
Abacavir Carboxylate |
384380-52-3 | ≥95% | 1mg |
$454.00 | 2025-02-21 | |
| A2B Chem LLC | AD39123-1mg |
Abacavir Carboxylate |
384380-52-3 | ≥95% | 1mg |
$328.00 | 2024-04-20 | |
| Ambeed | A1340304-1mg |
(1S,4R)-4-(2-Amino-6-(cyclopropylamino)-9H-purin-9-yl)cyclopent-2-enecarboxylic acid |
384380-52-3 | 98% | 1mg |
$290.0 | 2025-04-19 |
Abacavir Carboxylate Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
384380-52-3 (Abacavir Carboxylate) Related Products
- 136470-79-6(ent-Abacavir)
- 384329-76-4(b-D-Glucopyranosiduronic acid,[(1S,4R)-4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopenten-1-yl]methyl)
- 128131-83-9(2-Cyclopentene-1-methanol, 4-[2-amino-6-(cyclopropylamino)-9H-purin-9-yl]-, cis-)
- 267668-71-3(trans-Abacavir Hydrochloride)
- 1260619-56-4(Abacavir-d4)
- 1446418-48-9(Abacavir hydroxyacetate)
- 136470-78-5(Abacavir)
- 188062-50-2(Abacavir sulfate)
- 168146-84-7([(1R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]-1-cyclopent-2-enyl]methanol; butanedioic acid)
- 136777-48-5(Abacavir Sulphate)
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